4,5-Dichloro-2-(trifluoromethyl)benzaldehyde

Specification

• CAS No.: 134099-43-7
• Molecular Formula: C8H3Cl2F3O
• Molecular Weight: 243.01 g/mol
• IUPAC Name: 4,5-dichloro-2-(trifluoromethyl)benzaldehyde
• Standard InChI: InChI=1S/C8H3Cl2F3O/c9-6-1-4(3-14)5(2-7(6)10)8(11,12)13/h1-3H
• Standard InChI Key: OGBBACWWGUNVTB-UHFFFAOYSA-N
• SMILES: C1=C(C(=CC(=C1Cl)Cl)C(F)(F)F)C=O
• Canonical SMILES: C1=C(C(=CC(=C1Cl)Cl)C(F)(F)F)C=O

Introduction

Chemical Identity and Structure

Structural Characteristics

The molecular formula of 4,5-dichloro-2-(trifluoromethyl)benzaldehyde is C₈H₃Cl₂F₃O. The compound features:

• A benzene ring as the core structure

• An aldehyde group (-CHO) at position 1

• A trifluoromethyl group (-CF₃) at position 2

• Chlorine atoms at positions 4 and 5

The presence of these substituents creates a specific electronic distribution across the molecule. The trifluoromethyl group, being strongly electron-withdrawing, likely influences the reactivity of the aldehyde group. Similarly, the chlorine atoms, which are also electron-withdrawing, further modulate the electronic properties of the aromatic ring, potentially affecting reactivity and physical properties.

Physical and Chemical Properties

Predicted Physical Properties

Based on related compounds, the physical properties of 4,5-dichloro-2-(trifluoromethyl)benzaldehyde can be estimated. For comparison, 4-chloro-2-(trifluoromethyl)benzaldehyde has a boiling point of 218.5±40.0°C and a density of 1.423±0.06 g/cm³.

Table 1: Estimated Physical Properties of 4,5-Dichloro-2-(trifluoromethyl)benzaldehyde

Property	Estimated Value	Basis for Estimation
Physical State	Crystalline solid or liquid	Based on similar benzaldehydes
Molecular Weight	243.02 g/mol	Calculated from molecular formula C₈H₃Cl₂F₃O
Boiling Point	>220°C	Extrapolated from 4-chloro-2-(trifluoromethyl)benzaldehyde (218.5°C)
Melting Point	Likely 60-120°C	Estimated based on similar halogenated benzaldehydes
Density	~1.5 g/cm³	Extrapolated from 4-chloro-2-(trifluoromethyl)benzaldehyde (1.423 g/cm³)
Appearance	Colorless to pale yellow	Common for halogenated benzaldehydes
Solubility	Poorly soluble in water, soluble in organic solvents	Typical of halogenated aromatic compounds

Chemical Reactivity

The chemical reactivity of 4,5-dichloro-2-(trifluoromethyl)benzaldehyde is primarily dictated by the aldehyde functional group and modified by the electronic effects of the halogenated substituents. The presence of electron-withdrawing groups enhances the electrophilicity of the carbonyl carbon, making it more susceptible to nucleophilic attack.

Key reactivity patterns likely include:

• Enhanced electrophilicity of the aldehyde group due to the electron-withdrawing effects of the trifluoromethyl and chlorine substituents

• Reduced nucleophilicity of the aromatic ring due to electron-withdrawing substituents

• Potential for halogen exchange reactions, particularly at the chlorine positions

• Capability to participate in condensation reactions typical of aldehydes, such as aldol condensations and Schiff base formations

The presence of the trifluoromethyl group, which is known for its strong electron-withdrawing properties, likely makes the aldehyde group more reactive compared to less substituted benzaldehydes.

Synthesis and Preparation Methods

Oxidation of Corresponding Alcohol or Methyl Derivatives

One potential route could involve the oxidation of 4,5-dichloro-2-(trifluoromethyl)benzyl alcohol or 4,5-dichloro-2-(trifluoromethyl)toluene to the corresponding aldehyde. This approach is analogous to methods used for similar compounds, where oxidizing agents such as potassium permanganate, chromium oxide, or Dess-Martin periodinane might be employed.

Hydrolysis of Dichloromethyl Intermediates

Another potential synthetic route could involve the hydrolysis of a gem-dichloro intermediate. In the patent information for 2-(trifluoromethyl)benzaldehyde, a hydrolysis method is described using "o-trifluoromethyl toluene dichloride" as the starting material. This method involves:

• Reacting the dichloride intermediate with sodium hydroxide and acetic acid

• Conducting the reaction in an autoclave at elevated temperatures (150-160°C) and pressures (0.38-0.45 MPa)

• Followed by filtration, removal of acetic acid, and purification by vacuum distillation

A similar approach might be applicable to synthesize 4,5-dichloro-2-(trifluoromethyl)benzaldehyde, starting from the appropriately chlorinated dichloride intermediate.

Chlorination Strategies

For introducing chlorine atoms at the desired positions, selective chlorination of a 2-(trifluoromethyl)benzaldehyde precursor could be employed. Methods might include:

• Direct chlorination using chlorine gas with appropriate catalysts

• N-chlorosuccinimide (NCS) with acid catalysts

• Sulfuryl chloride (SO₂Cl₂) for selective aromatic chlorination

The regioselectivity of chlorination would need to be carefully controlled to ensure the correct positioning of the chlorine atoms at the 4 and 5 positions.

Analytical Methods for Identification and Characterization

Spectroscopic Analysis

Several spectroscopic techniques can be employed for the identification and characterization of 4,5-dichloro-2-(trifluoromethyl)benzaldehyde:

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR would likely show:

• A characteristic aldehyde proton signal at approximately 10-10.5 ppm

• Aromatic proton signals with specific coupling patterns reflecting the substitution pattern

• For related compounds like 2-(4-(trifluoromethyl)phenoxy)benzaldehyde, the aldehyde proton appears as a singlet at 10.42 ppm

¹³C NMR would provide information about the carbon framework, including the carbonyl carbon, aromatic carbons, and the trifluoromethyl group.

¹⁹F NMR would be particularly useful for characterizing the trifluoromethyl group.

Infrared (IR) Spectroscopy

Key IR absorptions would likely include:

• Carbonyl stretching vibration at approximately 1680-1700 cm⁻¹

• C-F stretching vibrations at 1100-1200 cm⁻¹

• C-Cl stretching vibrations at 600-800 cm⁻¹

• Aromatic C-H stretching and bending vibrations

Mass Spectrometry (MS)

Mass spectrometry would provide molecular weight confirmation and fragmentation patterns. The molecular ion peak would be expected at m/z 243, with characteristic isotope patterns due to the presence of chlorine atoms.

Chromatographic Methods

Chromatographic techniques for analysis and purification might include:

• High-Performance Liquid Chromatography (HPLC) for purity assessment

• Gas Chromatography (GC) for volatile derivatives

• Thin-Layer Chromatography (TLC) for reaction monitoring and purification guidance

Comparison with Structurally Related Compounds

Structural Analogs

Table 2: Comparison of 4,5-Dichloro-2-(trifluoromethyl)benzaldehyde with Related Compounds

Compound	Molecular Formula	Molecular Weight	Key Structural Differences	Reference
4,5-Dichloro-2-(trifluoromethyl)benzaldehyde	C₈H₃Cl₂F₃O	243.02 g/mol	Target compound	-
4-Chloro-2-(trifluoromethyl)benzaldehyde	C₈H₄ClF₃O	208.57 g/mol	Missing one chlorine atom
1,4-Dichloro-2-fluoro-5-(trifluoromethyl)benzene	C₇H₂Cl₂F₄	232.99 g/mol	Contains F instead of CHO group
4,5-Dichloro-2-(trifluoromethyl)benzimidazole	C₈H₃Cl₂F₃N₂	255 g/mol	Contains benzimidazole instead of benzaldehyde structure

Structure-Property Relationships

The presence of electron-withdrawing groups significantly influences the properties of these compounds. The trifluoromethyl group, being strongly electron-withdrawing, affects both the electronic distribution and the physical properties. Similarly, the chlorine substituents contribute to changes in reactivity, solubility, and biological activity.

Key structure-property relationships likely include:

• Increased electrophilicity of the carbonyl group with increasing electron-withdrawing substituents

• Decreased water solubility with increasing halogenation

• Altered metabolic stability, particularly due to the trifluoromethyl group

• Changes in biological activity profiles based on specific substitution patterns